An In-depth Technical Guide to Oxazol-5-yl-methylamine: Chemical Properties and Reactivity
An In-depth Technical Guide to Oxazol-5-yl-methylamine: Chemical Properties and Reactivity
For Researchers, Scientists, and Drug Development Professionals
Abstract
Oxazol-5-yl-methylamine and its derivatives are pivotal building blocks in medicinal chemistry, offering a versatile scaffold for the synthesis of a wide array of biologically active compounds. This technical guide provides a comprehensive overview of the core chemical properties and reactivity of oxazol-5-yl-methylamine, its hydrochloride, and dihydrochloride salts. Detailed tables summarize the available physicochemical data, and representative experimental protocols for key transformations are provided. Furthermore, this guide employs Graphviz diagrams to visually articulate reaction pathways and experimental workflows, serving as a critical resource for researchers engaged in the design and synthesis of novel therapeutics.
Chemical Properties
Oxazol-5-yl-methylamine is a heterocyclic amine that is typically handled in its more stable salt forms, primarily as the hydrochloride or dihydrochloride salt. The presence of the oxazole ring and the primary amine functionality dictates its chemical behavior and physical properties.
Physicochemical Data
The following tables summarize the key physical and chemical properties of oxazol-5-yl-methylamine and its common salt forms. It is important to note that some of the data for the free base are computed, as it is less commonly isolated.
Table 1: Physicochemical Properties of Oxazol-5-yl-methylamine (Free Base)
| Property | Value | Source |
| Molecular Formula | C₄H₆N₂O | PubChem[1] |
| Molecular Weight | 98.10 g/mol | PubChem[1] |
| IUPAC Name | (1,3-oxazol-5-yl)methanamine | PubChem[1] |
| CAS Number | 847644-09-1 | PubChem[1] |
| XLogP3 | -0.8 | PubChem (Computed)[1] |
| Hydrogen Bond Donors | 2 | PubChem (Computed)[1] |
| Hydrogen Bond Acceptors | 3 | PubChem (Computed)[1] |
| Rotatable Bond Count | 1 | PubChem (Computed)[1] |
| Polar Surface Area | 57.7 Ų | PubChem (Computed)[1] |
Table 2: Physicochemical Properties of Oxazol-5-yl-methylamine Hydrochloride
| Property | Value | Source |
| Molecular Formula | C₄H₇ClN₂O | BOC Sciences[] |
| Molecular Weight | 134.56 g/mol | BOC Sciences[] |
| CAS Number | 1196156-45-2 | ChemicalBook[3] |
| Appearance | Data not available | - |
| Storage Temperature | Inert atmosphere, Room Temperature | ChemicalBook[3] |
Table 3: Physicochemical Properties of Oxazol-5-yl-methylamine Dihydrochloride
| Property | Value | Source |
| Molecular Formula | C₄H₈Cl₂N₂O | Chem-Impex[4] |
| Molecular Weight | 171.06 g/mol | Chem-Impex[4] |
| CAS Number | 847491-00-3 | Chem-Impex[4] |
| Appearance | Off-white to white solid | Chem-Impex[4] |
| Purity | ≥ 96% | Chem-Impex[4] |
| Storage Temperature | 0-8 °C | Chem-Impex[4] |
Spectroscopic Data
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¹H NMR: Protons on the oxazole ring are expected to appear in the aromatic region (typically δ 7-9 ppm). The methylene protons adjacent to the amine and the oxazole ring would likely resonate around δ 4-5 ppm. The amine protons would appear as a broad singlet, the chemical shift of which is dependent on the solvent and concentration.
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¹³C NMR: The carbon atoms of the oxazole ring would have characteristic shifts in the aromatic region (typically δ 120-160 ppm). The methylene carbon would be expected in the aliphatic region, likely around δ 40-50 ppm.
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FTIR: Characteristic peaks would include N-H stretching of the primary amine (around 3300-3500 cm⁻¹), C-H stretching, C=N and C=C stretching of the oxazole ring (around 1500-1650 cm⁻¹), and C-O-C stretching of the oxazole ring.
Reactivity
The reactivity of oxazol-5-yl-methylamine is characterized by the interplay of the aromatic oxazole ring and the nucleophilic primary amine.
Reactivity of the Oxazole Ring
The oxazole ring is an electron-deficient aromatic system. The nitrogen atom at position 3 is basic and can be protonated or alkylated. Electrophilic aromatic substitution on the oxazole ring is generally difficult but, when it occurs, is directed to the C4 or C5 positions. The ring can also participate in cycloaddition reactions. The stability of the oxazole ring can be compromised under harsh acidic or basic conditions, potentially leading to ring-opening.
Reactivity of the Methylamine Group
The primary amine of the methylamine substituent is a key site for a variety of chemical transformations, making it a valuable handle for the elaboration of more complex molecules. Key reactions include:
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N-Acylation: The amine readily reacts with acylating agents such as acyl chlorides, anhydrides, and carboxylic acids (in the presence of coupling agents) to form amides.
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N-Alkylation and N-Arylation: The nitrogen can be alkylated or arylated using appropriate electrophiles.
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Reductive Amination: The amine can undergo reductive amination with aldehydes and ketones to form secondary amines.
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Urea and Thiourea Formation: Reaction with isocyanates and isothiocyanates yields ureas and thioureas, respectively.
Experimental Protocols
The following are representative, detailed methodologies for key reactions involving oxazol-5-yl-methylamine. These protocols are based on standard organic synthesis procedures and may require optimization for specific substrates and scales.
Synthesis of Oxazol-5-yl-methylamine
A common synthetic route to oxazol-5-yl-methylamine involves the reduction of a 5-cyanooxazole or the amination of a 5-(halomethyl)oxazole.
N-Acylation of Oxazol-5-yl-methylamine
This protocol describes the formation of an amide by reacting oxazol-5-yl-methylamine with an acyl chloride.
Experimental Workflow for N-Acylation
Detailed Protocol:
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To a solution of oxazol-5-yl-methylamine hydrochloride (1.0 eq) and triethylamine (2.2 eq) in anhydrous dichloromethane (DCM) at 0 °C is added the desired acyl chloride (1.1 eq) dropwise.
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The reaction mixture is allowed to warm to room temperature and stirred for 2-12 hours, with the progress monitored by thin-layer chromatography (TLC).
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Upon completion, the reaction is quenched with water.
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The organic layer is separated, washed with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
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The crude product is purified by flash column chromatography on silica gel to afford the desired N-acylated product.
Reductive Amination with Oxazol-5-yl-methylamine
This protocol outlines the formation of a secondary amine through the reaction of oxazol-5-yl-methylamine with an aldehyde in the presence of a reducing agent.
Reductive Amination Signaling Pathway
Detailed Protocol:
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To a solution of the aldehyde (1.0 eq) and oxazol-5-yl-methylamine (1.1 eq) in an appropriate solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) is added sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) in one portion.
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The reaction mixture is stirred at room temperature for 1-24 hours, with the progress monitored by TLC.
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Once the reaction is complete, it is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.
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The aqueous layer is extracted with an organic solvent (e.g., DCM or EtOAc).
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The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
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The crude product is purified by flash column chromatography on silica gel to yield the desired secondary amine.
Applications in Drug Development
The oxazol-5-yl-methylamine scaffold is of significant interest to the pharmaceutical industry due to its presence in a variety of biologically active molecules. The oxazole ring can act as a bioisostere for other functional groups and can participate in hydrogen bonding and other non-covalent interactions with biological targets. The methylamine group provides a convenient point for chemical modification, allowing for the exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties. Derivatives of oxazol-5-yl-methylamine have been investigated for a range of therapeutic areas, including oncology, infectious diseases, and neurology.
Conclusion
Oxazol-5-yl-methylamine is a valuable and versatile building block in modern drug discovery. Its unique combination of an aromatic oxazole core and a reactive primary amine allows for the facile synthesis of diverse chemical libraries. This guide has provided a summary of its key chemical properties and reactivity, along with practical experimental protocols. A thorough understanding of the characteristics of this scaffold will continue to empower researchers in the development of novel and effective therapeutic agents.
